Cas no 1200440-14-7 (3-[1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]propanoic acid)

• Product Name: 3-[1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]propanoic acid
• CAS No: 1200440-14-7
• MF: C₁₂H₁₄N₄O₂
• MW: 246.265161991119
• CID: 6468507
• PubChem ID: 67053286
• Update Time: 2024-01-14

3-[1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7549758
• 1200440-14-7
• SCHEMBL1493589
• 3-[1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]propanoic acid

• Inchi： 1S/C12H14N4O2/c1-8-4-3-5-9(2)12(8)16-10(13-14-15-16)6-7-11(17)18/h3-5H,6-7H2,1-2H3,(H,17,18)
• InChI Key： WYPXAONYFPICBC-UHFFFAOYSA-N
• SMILES： OC(CCC1=NN=NN1C1C(C)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 246.11167570g/mol
• Monoisotopic Mass: 246.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives